Cas no 7452-51-9 (5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)[4-(diethylamino)phenyl]methyl]-3-methylsalicylic acid)

• Product Name: 5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)[4-(diethylamino)phenyl]methyl]-3-methylsalicylic acid
• CAS No: 7452-51-9
• MF: C₂₇H₂₇NO₆
• MW: 461.50638794899
• CID: 47479
• PubChem ID: 111302
• Update Time: 2025-04-18

5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)[4-(diethylamino)phenyl]methyl]-3-methylsalicylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)[4-(diethylamino)phenyl]methyl]-3-methylsalicylic acid
• 5-{(Z)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)[4-(diethylamino)phenyl]methyl}-2-hydroxy-3-methylbenzoic acid
• MORDANT VIOLET 1
• 5-[(3-Carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-[4-(diethylamino)phenyl]methyl]-2-hydroxy-3-methylbenzoic acid
• 7452-51-9
• NS00021343

• Inchi： 1S/C27H27NO6/c1-5-28(6-2)20-9-7-17(8-10-20)23(18-11-15(3)24(29)21(13-18)26(31)32)19-12-16(4)25(30)22(14-19)27(33)34/h7-14,29H,5-6H2,1-4H3,(H,31,32)(H,33,34)
• InChI Key： MHXLUBGHVIPIGK-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC(=CC=1C)C(=C1C=C(C(=O)O)C(C(C)=C1)=O)C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 461.18391
• Monoisotopic Mass: 461.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 6.2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.317
• Boiling Point: 695.4°C at 760 mmHg
• Flash Point: 374.4°C
• Refractive Index: 1.656
• PSA: 115.14
• LogP: 4.58690